Cas no 121050-12-2 (2,4-Azetidinedicarboxamide,cis- (9CI))

• Product Name: 2,4-Azetidinedicarboxamide,cis- (9CI)
• CAS No: 121050-12-2
• MF: C₅H₉N₃O₂
• MW: 143.143860578537
• CID: 104830
• PubChem ID: 14654422
• Update Time: 2025-04-18

2,4-Azetidinedicarboxamide,cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Azetidinedicarboxamide,cis- (9CI)
• 2,4-Azetidinedicarboxamide,cis-(9CI)
• AKOS006338316
• cis-Azetidine-2,4-dicarboxamide
• UNEMLOZFCVXAKB-WSOKHJQSSA-N
• 121050-12-2
• Azetidine-2,4-dicarboxylic acid diamide
• CHEMBL290552
• SCHEMBL9352345
• (2R,4S)-Azetidine-2,4-dicarboxamide

• Inchi： 1S/C5H9N3O2/c6-4(9)2-1-3(8-2)5(7)10/h2-3,8H,1H2,(H2,6,9)(H2,7,10)/t2-,3+
• InChI Key： UNEMLOZFCVXAKB-WSOKHJQSSA-N
• SMILES： O=C([C@@H]1C[C@H](C(N)=O)N1)N

Computed Properties

• Exact Mass: 143.06957
• Monoisotopic Mass: 143.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• PSA: 98.21